(1R)-cyclopent-2-en-1-ol
Overview
Description
Synthesis Analysis
This involves understanding the methods used to synthesize the compound. It could involve various chemical reactions, catalysts, and conditions .Molecular Structure Analysis
Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It could involve looking at reaction mechanisms, the conditions required for the reaction, and the products formed .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, and reactivity. Techniques like mass spectrometry and infrared spectroscopy might be used .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-cyclopent-2-en-1-ol involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopentadiene", "Methanol", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methanol in the presence of sodium hydroxide to form 2-methoxycyclopent-1-ene.", "Step 2: 2-methoxycyclopent-1-ene is hydrogenated using hydrogen gas and palladium on carbon as a catalyst to form (1R)-cyclopent-2-en-1-ol." ] } | |
CAS RN |
109431-72-3 |
Product Name |
(1R)-cyclopent-2-en-1-ol |
Molecular Formula |
C5H8O |
Molecular Weight |
84.1 |
Purity |
95 |
Origin of Product |
United States |
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